Cas no 2580200-38-8 (5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid)

• Product Name: 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
• CAS No: 2580200-38-8
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 6441335
• PubChem ID: 165887603
• Update Time: 2025-05-20

5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580200-38-8
• EN300-27732522
• 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid

• Inchi： 1S/C17H18N2O4/c1-18-14-7-8-19(10-13(14)9-15(18)16(20)21)17(22)23-11-12-5-3-2-4-6-12/h2-6,9H,7-8,10-11H2,1H3,(H,20,21)
• InChI Key： MUUGXNIWSUVZOX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=C(C(=O)O)N(C)C=2CC1)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid

5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid, with the CAS number 2580200-38-8, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and potential applications in drug discovery. The molecule's structure incorporates a benzyloxy group attached to a carbonyl moiety, along with a methyl substituent and a carboxylic acid functional group. These features contribute to its versatile chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid as a precursor for bioactive compounds. The presence of the benzyloxy group and the carboxylic acid moiety provides opportunities for further functionalization and modification. This makes it an ideal candidate for exploring new drug candidates with enhanced pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyrrolopyridine core through cyclization reactions and subsequent functionalization to introduce the benzyloxy and methyl groups. The use of protecting groups during synthesis ensures high yields and purity. Recent advancements in catalytic methods have further streamlined the production process, making it more efficient and scalable.

In terms of biological activity, 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has shown promising results in preliminary assays targeting various disease pathways. For example, studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases. The carboxylic acid group plays a crucial role in binding to target proteins through hydrogen bonding interactions. Furthermore, its structural flexibility allows for interactions with multiple binding sites on target molecules.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins at atomic resolution. Additionally, quantum mechanical calculations have revealed details about its electronic structure and reactivity patterns. These computational approaches complement experimental findings and guide further optimization efforts.

From an environmental standpoint, 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5,H,6,H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid exhibits moderate biodegradability under controlled conditions. Its degradation pathways involve hydrolysis and oxidation mechanisms facilitated by microbial enzymes. Understanding these processes is essential for assessing its environmental impact and ensuring sustainable practices during production.

In conclusion, 5-[(benzyloxy)carbonyl]-1-methyl-1H,4H,5H,6H,7H-pyrrolo[3,c]pyridine-2-carboxylic acid strong >represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. strong >Its unique structure and versatile functional groups make it an attractive candidate for further research and development in the pharmaceutical industry.